(1S*,5R*)-6-[(1-cyclopropyl-1H-pyrrol-2-yl)carbonyl]-3-isonicotinoyl-3,6-diazabicyclo[3.2.2]nonane

• IUPAC Name: [(1S,5R)-6-(1-cyclopropylpyrrole-2-carbonyl)-3,6-diazabicyclo[3.2.2]nonan-3-yl]-pyridin-4-ylmethanone
• InChI: InChI=1S/C21H24N4O2/c26-20(16-7-9-22-10-8-16)23-12-15-3-4-18(14-23)25(13-15)21(27)19-2-1-11-24(19)17-5-6-17/h1-2,7-11,15,17-18H,3-6,12-14H2/t15-,18+/m0/s1
• InChI Key: UGTZSQVPWNCCIN-MAUKXSAKSA-N
• Canonical SMILES: C1CC1N2C=CC=C2C(=O)N3CC4CCC3CN(C4)C(=O)C5=CC=NC=C5
• Isomeric SMILES: C1C[C@@H]2CN(C[C@H]1CN2C(=O)C3=CC=CN3C4CC4)C(=O)C5=CC=NC=C5
• Molecular Formula: C21H24N4O2
• Molecular Weight: 364.4 g/mol

Description

(1S*,5R*)-6-[(1-cyclopropyl-1H-pyrrol-2-yl)carbonyl]-3-isonicotinoyl-3,6-diazabicyclo[3.2.2]nonane is a useful research compound. Its molecular formula is C21H24N4O2 and its molecular weight is 364.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 364.18992602 g/mol and the complexity rating of the compound is 587. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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